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Get Quote

Available Synthesis Information

One source describes a synthesis procedure starting from ethyl 8-bromooctanoate [1]. The summary of the

method is as follows:

General Procedure: A solution of ethyl 8-bromooctanoate in ethanol is treated with a 1M sodium

hydroxide solution, added dropwise with stirring at 0°C for 5 hours. After the reaction is complete, the
mixture is acidified with 1M hydrochloric acid and extracted with ethyl acetate. The organic layer is

then washed with saturated sodium bicarbonate and saturated sodium chloride solutions, dried over
anhydrous sodium sulfate, and concentrated under reduced pressure to yield 8-Bromooctanoic
acid. The reported yield for this process is 97% [1].

The workflow for this synthesis and subsequent purification can be visualized as follows:
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Basic Properties of 8-Bromooctanoic Acid

The table below summarizes the fundamental chemical and physical properties of 8-Bromooctanoic acid

gathered from the search results, which may be useful for researchers.
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Property Value

CAS Number 17696-11-6 [2] [3] [4]

Molecular Formula C₈H₁₅BrO₂ [2] [3] [4]

Molecular Weight 223.11 g/mol [3] [4] [1]

Melting Point 35-37 °C (lit.) [2] [4] [1]

Boiling Point 147-150 °C/2 mmHg (lit.) [2] [1] or 316.0 °C/760 mmHg (calc.) [4] [5]

Density 1.3±0.1 g/cm³ [4] [5]

Flash Point >110°C [6] [1] or 136.8±23.2 °C (calc.) [4]

pKa 4.77±0.10 (Predicted) [1]

Safety Danger [2] [4]. Causes severe skin burns and eye damage (H314) [6] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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